Cas no 38100-64-0 (2-(2-chloroacetyl)-5-methyl-2,3-dihydro-1,2-oxazol-3-one)

• Product Name: 2-(2-chloroacetyl)-5-methyl-2,3-dihydro-1,2-oxazol-3-one
• CAS No: 38100-64-0
• MF: C₆H₆ClNO₃
• MW: 175.569740772247
• MDL: MFCD08444275
• CID: 298046
• PubChem ID: 16227160
• Update Time: 2025-07-23

2-(2-chloroacetyl)-5-methyl-2,3-dihydro-1,2-oxazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone,2-(2-chloroacetyl)-5-methyl-
• 2-(2-chloroacetyl)-5-methyl-1,2-oxazol-3-one
• 2-(CHLOROACETYL)-5-METHYLISOXAZOL-3(2H)-ONE
• 2-Chloracetyl-5-methyl-3-isoxazolinon
• 2-Chloracetyl-5-methyl-4-isoxazolin-3-on
• 2-chloroacetyl-5-methyl-isoxazol-3-one
• AC1Q2HBR
• AG-F-34194
• CTK4H9313
• KB-15455
• AKOS006229156
• 2-(2-chloroacetyl)-5-methyl-2,3-dihydro-1,2-oxazol-3-one
• DTXSID40585386
• 2-(2-Chloroacetyl)-5-methylisoxazol-3(2H)-one
• EN300-24492
• 2-(Chloroacetyl)-5-methyl-1,2-oxazol-3(2H)-one
• CHEMBL2270266
• FT-0691263
• 38100-64-0

• MDL： MFCD08444275
• Inchi： 1S/C6H6ClNO3/c1-4-2-5(9)8(11-4)6(10)3-7/h2H,3H2,1H3
• InChI Key： JFORSNDYPDMIQV-UHFFFAOYSA-N
• SMILES： ClCC(N1C(C=C(C)O1)=O)=O

Computed Properties

• Exact Mass: 175.00368
• Monoisotopic Mass: 175.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 2-(2-chloroacetyl)-5-methyl-2,3-dihydro-1,2-oxazol-3-one

Professional Introduction to 2-(2-chloroacetyl)-5-methyl-2,3-dihydro-1,2-oxazol-3-one (CAS No. 38100-64-0)

Compound with the CAS number 38100-64-0 and the product name 2-(2-chloroacetyl)-5-methyl-2,3-dihydro-1,2-oxazol-3-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The unique structural features of this molecule, particularly its oxazole ring system and reactive acetyl chloride moiety, make it a valuable intermediate in the synthesis of biologically active compounds.

The oxazole ring is a prominent feature in many pharmacologically relevant molecules, known for its ability to contribute to the stability and bioavailability of drug candidates. In particular, the 2,3-dihydro-1,2-oxazol-3-one scaffold is recognized for its potential in modulating various biological pathways. The presence of a 5-methyl substituent further enhances the compound's pharmacological profile by influencing its electronic properties and interactions with biological targets.

The acetyl chloride group at the 2-position of the oxazole ring adds an additional layer of reactivity, making this compound a powerful tool for further chemical modifications. This reactivity is particularly useful in the synthesis of more complex molecules, where selective acylation can be employed to introduce specific functional groups. Such modifications are crucial in the development of novel therapeutic agents that target specific disease mechanisms.

In recent years, there has been a growing interest in oxazole derivatives as potential drug candidates due to their broad spectrum of biological activities. Studies have shown that these compounds exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The structural flexibility of the oxazole ring allows for the introduction of various substituents that can fine-tune the pharmacological properties of these molecules.

The 2-(2-chloroacetyl)-5-methyl-2,3-dihydro-1,2-oxazol-3-one compound has been explored in several research studies as a precursor for more complex pharmacophores. For instance, researchers have utilized this compound to synthesize derivatives that target enzymes involved in cancer progression. The acetyl chloride functionality has been particularly useful in these syntheses, enabling the formation of amide bonds that are critical for enzyme inhibition.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a key role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that specifically inhibit certain kinases, researchers can disrupt aberrant signaling pathways that contribute to disease progression. The oxazole derivative has shown promise in this regard, with preliminary studies indicating its ability to modulate kinase activity effectively.

The synthesis of 2-(2-chloroacetyl)-5-methyl-2,3-dihydro-1,2-oxazol-3-one involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the formation of the oxazole ring through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the chloroacetyl group and the methyl substituent at strategic positions within the molecule.

The reaction conditions for synthesizing this compound are optimized to ensure high yields and purity. Solvent selection, temperature control, and catalyst choice are critical factors that influence the efficiency of these reactions. Advances in synthetic methodologies have enabled researchers to produce this compound with greater ease and precision, facilitating further exploration of its pharmacological potential.

In conclusion, 2-(2-chloroacetyl)-5-methyl-2,3-dihydro-1,2-oxazol-3-one (CAS No. 38100-64-0) is a versatile compound with significant implications for pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. Recent studies have highlighted its potential in modulating key biological pathways and developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.